methyl 5-({[4-benzyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}methyl)-2-furoate

• IUPAC Name: methyl 5-[(4-benzyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanylmethyl]furan-2-carboxylate
• InChI: InChI=1S/C21H18N4O3S/c1-27-20(26)18-8-7-17(28-18)14-29-21-24-23-19(16-9-11-22-12-10-16)25(21)13-15-5-3-2-4-6-15/h2-12H,13-14H2,1H3
• InChI Key: YZPUBTHXXMXHCW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(O1)CSC2=NN=C(N2CC3=CC=CC=C3)C4=CC=NC=C4
• Molecular Formula: C21H18N4O3S
• Molecular Weight: 406.5 g/mol

Description

Methyl 5-({[4-benzyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}methyl)-2-furoate is a useful research compound. Its molecular formula is C21H18N4O3S and its molecular weight is 406.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 406.10996162 g/mol and the complexity rating of the compound is 528. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

A study on the synthesis and evaluation of antimicrobial activities of pyridyl substituted thiazolyl triazole derivatives, which are structurally related to the compound of interest, revealed that derivatives with a 3-pyridyl moiety exhibited significant antibacterial activity against Gram-positive bacteria. Moreover, compounds with a 4-pyridyl moiety demonstrated notable antioxidant activities. These findings suggest the potential of such compounds in developing new antimicrobial and antioxidant agents (Tay et al., 2022).

Antifungal Agents

Research into the synthesis, docking, and ADMET prediction of novel triazolyl methyl tetrahydrothieno pyridines as antifungal agents uncovered that certain compounds show potent activity against Candida albicans, surpassing the efficacy of miconazole. The study highlights the compound's potential as a lead for developing new antifungal medications (Sangshetti et al., 2014).

Heterocyclic System Synthesis

Another aspect of research on similar compounds includes the development of methods for synthesizing heterocyclic systems, such as isothiazoles, from furans. This research could provide insights into the versatility of methyl 5-({[4-benzyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}methyl)-2-furoate in synthesizing complex molecules with potential biological activity (Guillard et al., 2001).

Crystal Structure Analysis

Research also includes the synthesis and crystal structure analysis of triazolyl methyl derivatives, providing valuable data on molecular configurations and potential interactions in biological systems. Such studies are crucial for understanding the structural basis of the compound's activity and for guiding the design of derivatives with enhanced properties (Xu et al., 2006).

Renewable PET Production

In the context of sustainable chemistry, research on the reaction pathways and energetics of Diels–Alder and dehydrative aromatization reactions between ethylene and biomass-derived furans, including similar compounds, underscores the role of such molecules in producing biobased terephthalic acid precursors. This application is pivotal for developing renewable polyethylene terephthalate (PET) (Pacheco et al., 2015).